1-pyrrolidinyl(4H-thieno[3,2-c]chromen-2-yl)methanone

• IUPAC Name: pyrrolidin-1-yl(4H-thieno[3,2-c]chromen-2-yl)methanone
• InChI: InChI=1S/C16H15NO2S/c18-16(17-7-3-4-8-17)14-9-11-10-19-13-6-2-1-5-12(13)15(11)20-14/h1-2,5-6,9H,3-4,7-8,10H2
• InChI Key: NMSVMZREQJGTQU-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC3=C(S2)C4=CC=CC=C4OC3
• Molecular Formula: C16H15NO2S
• Molecular Weight: 285.4 g/mol

Description

1-pyrrolidinyl(4H-thieno[3,2-c]chromen-2-yl)methanone is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. It is a synthetic cannabinoid that acts on the endocannabinoid system in the brain and has been investigated for its potential therapeutic effects.

Mechanism of Action

1-pyrrolidinyl(4H-thieno[3,2-c]chromen-2-yl)methanone acts on the endocannabinoid system by binding to the CB1 and CB2 receptors in the brain. It has a high affinity for the CB1 receptor and acts as a partial agonist. This results in the activation of the endocannabinoid system and the release of neurotransmitters such as dopamine, serotonin, and GABA. The activation of the endocannabinoid system has been linked to various physiological processes such as pain sensation, inflammation, and mood regulation.
Biochemical and Physiological Effects:
1-pyrrolidinyl(4H-thieno[3,2-c]chromen-2-yl)methanone has been shown to have analgesic and anti-inflammatory effects in animal models. It has also been shown to have neuroprotective effects in a mouse model of Parkinson's disease. Additionally, it has been studied for its potential use in the treatment of addiction, anxiety, and depression. However, more research is needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One advantage of using 1-pyrrolidinyl(4H-thieno[3,2-c]chromen-2-yl)methanone in lab experiments is its high affinity for the CB1 receptor. This makes it a useful tool for studying the endocannabinoid system and its role in various physiological processes. However, one limitation is that its effects may differ between animal models and humans, and more research is needed to fully understand its potential therapeutic effects.

Future Directions

There are several future directions for research on 1-pyrrolidinyl(4H-thieno[3,2-c]chromen-2-yl)methanone. One direction is to further investigate its potential therapeutic effects in animal models and humans. Another direction is to study its effects on different physiological processes such as appetite regulation and memory. Additionally, more research is needed to understand its potential use in the treatment of addiction, anxiety, and depression. Finally, further research is needed to fully understand the mechanism of action and biochemical and physiological effects of this compound.

Synthesis Methods

The synthesis of 1-pyrrolidinyl(4H-thieno[3,2-c]chromen-2-yl)methanone involves the reaction of 4H-thieno[3,2-c]chromen-2-amine with pyrrolidine and methyl ethyl ketone. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified by column chromatography. The purity and identity of the synthesized compound are confirmed by NMR and mass spectrometry.

Scientific Research Applications

1-pyrrolidinyl(4H-thieno[3,2-c]chromen-2-yl)methanone has been studied extensively for its potential therapeutic effects. It has been investigated for its analgesic, anti-inflammatory, and neuroprotective properties. It has also been studied for its potential use in the treatment of addiction, anxiety, and depression. Moreover, it has been used as a tool to study the endocannabinoid system and its role in various physiological processes.